rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis
Overview
Description
Rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis (also known as 2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)-2R,6R-morpholine, cis) is a synthetic compound of morpholine that has recently gained attention in the scientific community due to its potential applications in research and development. This compound has been studied for its ability to interact with various biological systems, including but not limited to, enzyme inhibition, cellular signaling, and protein-protein interactions.
Scientific Research Applications
Rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis has been studied for its potential applications in scientific research. For example, it has been shown to act as an inhibitor of the enzyme caspase-3, which is involved in the regulation of apoptosis (programmed cell death). Additionally, it has been investigated as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation. Furthermore, this compound has been studied for its ability to interact with various protein-protein interactions, such as those involved in the regulation of cellular signaling pathways.
Mechanism of Action
The mechanism of action of rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis is still being studied. However, it is believed that this compound interacts with various biological systems in a variety of ways. For example, it has been shown to act as an inhibitor of caspase-3 and cyclooxygenase-2, suggesting that it may interfere with the activity of these enzymes. Additionally, it has been shown to interact with various protein-protein interactions, suggesting that it may act as a modulator of cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to act as an inhibitor of caspase-3 and cyclooxygenase-2, suggesting that it may have anti-apoptotic and anti-inflammatory effects. Additionally, this compound has been shown to interact with various protein-protein interactions, suggesting that it may act as a modulator of cellular signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis in laboratory experiments include its ability to act as an inhibitor of caspase-3 and cyclooxygenase-2, as well as its potential to interact with various protein-protein interactions. Additionally, this compound is relatively easy to synthesize and is readily available from commercial suppliers. The main limitation of using this compound in laboratory experiments is that the exact mechanism of action is still not fully understood.
Future Directions
The potential future directions for research on rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis include further investigation into its mechanism of action, its potential applications in drug development, and its ability to interact with various biological systems. Additionally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its potential therapeutic applications. Finally, further research into the synthesis of this compound could lead to the development of more efficient and cost-effective production methods.
Synthesis Methods
The synthesis of rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis can be accomplished through a two-step reaction. The first step involves the reaction of morpholine with 5-methyl-1,3,4-oxadiazol-2-yl chloride in the presence of a base, such as potassium carbonate, to form the desired compound. The second step involves the reaction of the product with a reducing agent, such as sodium borohydride, to yield the desired this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis involves the preparation of the starting material, 5-methyl-1,3,4-oxadiazole-2-carboxylic acid, followed by its conversion to the desired product through a series of reactions.", "Starting Materials": [ "2,4-dimethyl-3-pentanone", "hydrazine hydrate", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "acetic anhydride", "5-methyl-1,3,4-oxadiazole-2-carboxylic acid", "morpholine", "methyl iodide" ], "Reaction": [ "Step 1: Preparation of 5-methyl-1,3,4-oxadiazole-2-carboxylic acid", "a. Dissolve 2,4-dimethyl-3-pentanone in hydrazine hydrate and heat the mixture to reflux for 4 hours.", "b. Cool the mixture and add sulfuric acid to it.", "c. Collect the precipitated solid by filtration and wash it with water.", "d. Dissolve the solid in sodium hydroxide solution and add sodium nitrite to it.", "e. Acidify the mixture with sulfuric acid and collect the precipitated solid by filtration.", "f. Recrystallize the solid from acetic anhydride to obtain 5-methyl-1,3,4-oxadiazole-2-carboxylic acid.", "Step 2: Preparation of rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis", "a. Dissolve 5-methyl-1,3,4-oxadiazole-2-carboxylic acid and morpholine in a mixture of water and ethanol.", "b. Add methyl iodide to the mixture and heat it to reflux for 24 hours.", "c. Cool the mixture and collect the precipitated solid by filtration.", "d. Recrystallize the solid from ethanol to obtain rac-(2R,6R)-2-methyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, cis." ] } | |
CAS RN |
1932387-09-1 |
Molecular Formula |
C8H13N3O2 |
Molecular Weight |
183.2 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
